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Compound of Interest

Compound Name: Mesosulfuron-methyl

Cat. No.: B1676312 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

mesosulfuron-methyl, tailored for researchers, scientists, and drug development

professionals. Following these procedural steps is critical for ensuring laboratory safety and

environmental protection.

Immediate Safety and Handling Protocols
Before handling mesosulfuron-methyl, it is imperative to be familiar with its material safety

data sheet (MSDS) and to wear appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves, such as barrier laminate, butyl rubber (≥14 mils), or nitrile

rubber (≥14 mils), are required.[1]

Eye Protection: Wear protective eyewear, such as safety glasses or goggles.[1][2]

Clothing: Long-sleeved shirts and long pants are mandatory to avoid skin contact.[1][2]

Respiratory Protection: If there is a risk of inhaling dust or mist, use a full-face respirator.[2]

[3]

Handling and Storage:
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Always wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[2][4]

Store mesosulfuron-methyl in its original, closed container in a cool, dry, and well-

ventilated area.[4][5]

Avoid contact with skin and eyes, and do not inhale any mist or spray.[2][4]

Keep the chemical away from sources of ignition and extreme heat.[4][6]

Do not contaminate water, food, or feed during storage or disposal.[1]

Step-by-Step Disposal Plan
Disposal of mesosulfuron-methyl must be conducted in compliance with all local, state, and

federal regulations.

Step 1: Managing Spills and Leaks

Evacuate and Ventilate: In case of a spill, evacuate all non-essential personnel from the area

and ensure adequate ventilation.[7]

Containment: Immediately dike the spill to prevent it from entering drains, sewers, or

waterways.[4][6]

Cleanup: Carefully sweep or shovel the spilled material into a suitable, closed container for

disposal.[8][9] Avoid generating dust.[5][7]

Decontamination: Clean the spill area with detergent and water.[7][10]

Step 2: Disposal of Unused or Waste Product

Wastes resulting from the use of mesosulfuron-methyl should be disposed of at an

approved waste disposal facility.[1][8] On-site disposal may be an option, but undiluted

chemicals should never be disposed of on-site.[4]

Avoid releasing the chemical into the environment and collect any spillage.[5][6]
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Never dispose of mesosulfuron-methyl in household garbage or allow it to enter the

sewage system.[10]

Step 3: Container Disposal

Rinsing: Triple or pressure rinse the empty container with water. Add the rinsings to the spray

tank to avoid waste.[4]

Recycling: If recycling is an option, replace the cap and return the clean container to a

designated recycling or collection point.[4]

Landfill/Incineration: If recycling is not available, puncture the container to render it unusable.

It can then be disposed of in a sanitary landfill or by incineration, as permitted by state and

local authorities.[8][11] If the container is burned, stay out of the smoke.[8]

Quantitative Data Summary
The following table summarizes key quantitative data for mesosulfuron-methyl, relevant to its

handling and environmental impact.

Property Value Source(s)

Physical State Cream-colored solid powder [12]

pH (at 25°C) 5.1 [12]

Melting Point 189-192°C [12]

Soil Half-life 14-180 days [5][7]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.[5][6][10]

95% Species Protection Level

in Freshwater
0.018 µg/L [13]

Mesosulfuron-methyl Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of mesosulfuron-
methyl, from initial handling to final container disposal.
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Caption: Workflow for the safe disposal of mesosulfuron-methyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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